Cas no 93361-67-2 (2-Anthracenecarboxylicacid, 1,2,3,4-tetrahydro-1,2,8-trihydroxy-3-methyl-1-(3-methylbutyl)-4-oxo-,(1R,2R,3R)-)

• Product Name: 2-Anthracenecarboxylicacid, 1,2,3,4-tetrahydro-1,2,8-trihydroxy-3-methyl-1-(3-methylbutyl)-4-oxo-,(1R,2R,3R)-
• CAS No: 93361-67-2
• Molecular Formula: C₂₁H₂₄O₆
• Molecular Weight: 372.41166
• CID: 810677
• PubChem ID: 146415

2-Anthracenecarboxylicacid, 1,2,3,4-tetrahydro-1,2,8-trihydroxy-3-methyl-1-(3-methylbutyl)-4-oxo-,(1R,2R,3R)- Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 1,2,3,4-tetrahydro-1,2,8-trihydroxy-3-methyl-1-(3-methylbutyl)-4-oxo-,(1R,2R,3R)-
• (1S,2S,3S)-1,8-dihydroxy-3-methyl-1-(3-methylbutyl)-4-oxo-2,3-dihydroa nthracene-2-carboperoxoic acid
• 93361-67-2
• 1,8-Dihydroxy-3-methyl-1-(3-methylbutyl)-4-oxo-1,2,3,4-tetrahydroanthracene-2-carboperoxoic acid
• DTXSID20918491
• (+)-Rishirilide B
• Rishirilide B

• InChIKey： STXVCFZKJAHSFN-VXOKYEDTSA-N
• Inchi： InChI=1S/C21H24O6/c1-11(2)7-8-21(25)16-10-14-13(5-4-6-17(14)22)9-15(16)19(23)12(3)18(21)20(24)27-26/h4-6,9-12,18,22,25-26H,7-8H2,1-3H3/t12-,18+,21+/m0/s1
• SMILES： CC1C(C(C2=C(C1=O)C=C3C=CC=C(C3=C2)O)(CCC(C)C)O)C(=O)OO

Computed Properties

• Exact Mass: 372.157289
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 372.157289
• Heavy Atom Count: 27
• Complexity: 575
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 104

Experimental Properties

• Refractive Index: 1.615
• Boiling Point: 612.3°C at 760 mmHg
• Flash Point: 216.7°C
• Density: 1.298

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids